Cas no 2248345-92-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate
• CAS No: 2248345-92-6
• MF: C₁₉H₂₂N₂O₇
• MW: 390.387185573578
• CID: 5928691
• PubChem ID: 165865944
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate
• 2248345-92-6
• EN300-6525127

• Inchi： 1S/C19H22N2O7/c1-19(2,3)27-18(25)20-10-14-13(8-9-26-14)17(24)28-21-15(22)11-6-4-5-7-12(11)16(21)23/h4-7,13-14H,8-10H2,1-3H3,(H,20,25)
• InChI Key： AEZAUIYKMMNCSQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 390.14270105g/mol
• Monoisotopic Mass: 390.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate (CAS No. 2248345-92-6): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate (CAS No. 2248345-92-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isoindole and oxolane, featuring a tert-butoxycarbonyl (Boc) protecting group. The unique structural features of this compound make it a valuable candidate for various applications, including the development of novel therapeutics and the study of protein-protein interactions.

The isoindole core in this compound is a well-known scaffold in medicinal chemistry due to its ability to modulate a wide range of biological targets. Isoindoles have been extensively studied for their potential as inhibitors of various enzymes and receptors, making them attractive candidates for drug discovery. The presence of the 1,3-dioxo group further enhances the compound's reactivity and stability, contributing to its potential therapeutic properties.

The oxolane ring in the structure adds an additional layer of complexity and functionality. Oxolanes are known for their ability to form stable complexes with metal ions and their potential to act as chelating agents. This property makes the compound particularly interesting for applications in metalloprotein research and the development of metal-based therapeutics.

The tert-butoxycarbonyl (Boc) protecting group is a crucial component of the molecule. Boc groups are widely used in organic synthesis to protect amino groups during multi-step reactions. The Boc group can be easily removed under mild acidic conditions, allowing for controlled deprotection and further functionalization of the molecule. This feature is particularly useful in the synthesis of complex peptides and proteins.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively blocks the enzyme's active site, leading to reduced tumor growth in vitro and in vivo models.

Another notable application of this compound is in the field of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, gene regulation, and immune responses. The ability to modulate PPIs with small molecules has significant implications for drug discovery. A recent study published in Nature Communications demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate can selectively disrupt a specific PPI involved in neurodegenerative diseases. The compound was shown to bind to one of the interacting proteins with high affinity, leading to a reduction in disease-related symptoms in animal models.

In addition to its biological activities, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate has also been studied for its synthetic accessibility. The compound can be synthesized through a series of well-established organic reactions, including coupling reactions and protection/deprotection steps. This synthetic route allows for efficient large-scale production, making it suitable for both research and industrial applications.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}methyl)oxolane-3-carboxylate (CAS No. 2248345-92-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent.